1-(2-Aminoethyl)piperidin-2-one hydrochloride
Overview
Description
“1-(2-Aminoethyl)piperidin-2-one hydrochloride” is a chemical compound with the CAS Number: 1187465-46-8 . It has a molecular weight of 178.66 and its molecular formula is C7H15ClN2O . It is a white solid in physical form .
Molecular Structure Analysis
The InChI code for “1-(2-Aminoethyl)piperidin-2-one hydrochloride” is 1S/C7H14N2O.ClH/c8-4-6-9-5-2-1-3-7(9)10;/h1-6,8H2;1H . This indicates the presence of a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state .
Physical And Chemical Properties Analysis
“1-(2-Aminoethyl)piperidin-2-one hydrochloride” is a white solid . It has a molecular weight of 178.66 and its molecular formula is C7H15ClN2O .
Scientific Research Applications
Drug Design and Synthesis
1-(2-Aminoethyl)piperidin-2-one hydrochloride: is a valuable intermediate in the synthesis of various piperidine derivatives, which are crucial building blocks in drug design . Its structure allows for the introduction of additional functional groups, enabling the creation of a diverse range of pharmacologically active compounds. This versatility is essential for developing new medications with potential therapeutic applications in treating diseases.
Pharmacological Research
Piperidine derivatives, including those derived from 1-(2-Aminoethyl)piperidin-2-one hydrochloride, are present in over twenty classes of pharmaceuticals . They exhibit a wide range of biological activities and are being explored for their potential as anticancer, antiviral, antimalarial, and antimicrobial agents. The compound’s role in pharmacology is pivotal for discovering new drugs and understanding their mechanisms of action.
Agriculture
In the agricultural sector, piperidine derivatives are studied for their potential use as pesticides and herbicides . The structural flexibility of 1-(2-Aminoethyl)piperidin-2-one hydrochloride allows for the synthesis of compounds that can target specific pests or weeds, providing a more tailored approach to crop protection.
Material Science
The compound’s chemical properties are being researched for applications in material science, particularly in the development of novel polymers and coatings . Its ability to act as a linker or a polymerization initiator could lead to materials with improved durability, flexibility, or other desirable characteristics.
Environmental Science
Research into the environmental applications of 1-(2-Aminoethyl)piperidin-2-one hydrochloride includes its use in the removal of pollutants and toxins . Its chemical structure could be utilized to create absorbents or catalysts that help in the degradation of harmful substances, contributing to environmental cleanup efforts.
Biochemistry
In biochemistry, 1-(2-Aminoethyl)piperidin-2-one hydrochloride is used as a reagent in various enzymatic and biochemical assays . It can serve as a substrate or inhibitor in studies of enzyme kinetics, helping to elucidate the biochemical pathways and interactions within living organisms.
Future Directions
The development of fast and cost-effective methods for the synthesis of substituted piperidines, which include “1-(2-Aminoethyl)piperidin-2-one hydrochloride”, is an important task of modern organic chemistry . More than 7000 piperidine-related papers were published during the last five years according to Sci-Finder , indicating a significant interest in this field.
Mechanism of Action
Target of Action
It is known that piperidine derivatives, which include 1-(2-aminoethyl)piperidin-2-one hydrochloride, play a significant role in the pharmaceutical industry .
Mode of Action
Piperidine derivatives are involved in various intra- and intermolecular reactions leading to the formation of various piperidine derivatives .
Biochemical Pathways
Piperidine derivatives are known to be present in more than twenty classes of pharmaceuticals .
properties
IUPAC Name |
1-(2-aminoethyl)piperidin-2-one;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14N2O.ClH/c8-4-6-9-5-2-1-3-7(9)10;/h1-6,8H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UOJDAWDDLRDPFW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C(=O)C1)CCN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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